Cas no 1549267-88-0 (4-3-fluoro-5-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one)

• Product Name: 4-3-fluoro-5-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one
• CAS No: 1549267-88-0
• MF: C₁₀H₇F₄NO₂
• MW: 249.16169667244
• CID: 5941381
• PubChem ID: 72305289
• Update Time: 2025-06-08

4-3-fluoro-5-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-3-fluoro-5-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one
• 4-[3-Fluoro-5-(trifluoromethyl)phenyl]-1,3-oxazolidin-2-one
• EN300-1932355
• GQUUPYYJDFATHG-UHFFFAOYSA-N
• 1549267-88-0

• Inchi： 1S/C10H7F4NO2/c11-7-2-5(8-4-17-9(16)15-8)1-6(3-7)10(12,13)14/h1-3,8H,4H2,(H,15,16)
• InChI Key： GQUUPYYJDFATHG-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C=1)C1COC(N1)=O

Computed Properties

• Exact Mass: 249.04129111g/mol
• Monoisotopic Mass: 249.04129111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Additional information on 4-3-fluoro-5-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one

Introduction to 4-3-fluoro-5-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one (CAS No. 1549267-88-0)

4-3-fluoro-5-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1549267-88-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazolidinone class, a structural motif known for its broad spectrum of biological activities. The presence of both fluoro and trifluoromethyl substituents in its aromatic ring enhances its pharmacological potential, making it a valuable scaffold for drug discovery and development.

The fluoro group at the 3-position and the trifluoromethyl group at the 5-position of the phenyl ring contribute to the compound's unique electronic and steric properties. These substituents are well-documented in medicinal chemistry for their ability to modulate enzyme activity, receptor binding affinity, and metabolic stability. The oxazolidinone ring itself is a key pharmacophore, often found in antibiotics and antiviral agents due to its ability to stabilize bioactive molecules and enhance bioavailability.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 4-3-fluoro-5-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one as a lead compound for developing novel therapeutic agents. Studies have demonstrated its efficacy in inhibiting various enzymes and receptors implicated in inflammatory diseases, cancer, and infectious disorders. The compound's ability to interact with biological targets at both the molecular and cellular levels makes it a promising candidate for further investigation.

In particular, research has focused on its interaction with kinases and proteases, which are critical targets in oncology. The fluoro and trifluoromethyl groups are known to improve binding affinity by enhancing hydrophobic interactions and electronic coupling with the active sites of these enzymes. Preliminary in vitro studies have shown that this compound exhibits inhibitory activity against several kinases, including those involved in signal transduction pathways relevant to tumor growth and progression.

The synthesis of 4-3-fluoro-5-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. These synthetic strategies not only enhance the scalability of production but also allow for structural modifications to optimize pharmacological properties.

One of the most compelling aspects of this compound is its potential as a prodrug or a key intermediate in drug development pipelines. The oxazolidinone core can be modified to enhance solubility, bioavailability, or tissue distribution, making it adaptable for various therapeutic applications. Additionally, its stability under physiological conditions ensures that it can be formulated into diverse dosage forms without significant degradation.

From a regulatory perspective, 4-3-fluoro-5-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one must undergo rigorous testing to meet safety and efficacy standards before being considered for clinical use. Preclinical studies involving cell-based assays, animal models, and pharmacokinetic evaluations are essential to assess its therapeutic potential and identify any potential adverse effects. These studies provide critical data for regulatory agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA) when reviewing new drug applications.

The role of fluorine-containing compounds in modern medicine cannot be overstated. The unique properties of fluorine atoms—such as their ability to influence metabolic pathways and improve drug-target interactions—have led to their widespread use in pharmaceuticals. In 4-3-fluoro-5-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one, these properties are leveraged to create a molecule with enhanced pharmacological activity. The combination of structural features from different chemical classes makes this compound a versatile tool for medicinal chemists seeking innovative solutions for unmet medical needs.

Future research directions may explore derivatives of this compound that exhibit improved selectivity or reduced toxicity. By modifying other parts of the molecule or introducing additional functional groups, scientists can fine-tune its biological activity without compromising its core pharmacophore. Such modifications are crucial for translating preclinical findings into successful clinical candidates that can address specific diseases more effectively.

The integration of artificial intelligence (AI) into drug discovery has accelerated the identification of promising compounds like 4-3-fluoro-5-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one. Machine learning algorithms can predict biological activity based on structural features, allowing researchers to prioritize compounds that are most likely to succeed in further testing. This approach not only saves time but also reduces costs associated with traditional high-throughput screening methods.

In conclusion,4-3-fluoro-5-(trifluoromethyl)phenyl-1,3 oxazolidin 2-one (CAS No. 1549267 88 0 ) represents an exciting advancement in pharmaceutical chemistry with significant therapeutic potential . Its unique structural features , combined with recent breakthroughs in synthetic methodologies , make it a compelling candidate for further development . As research continues , this compound is poised to contribute valuable insights into treating various diseases while pushing forward innovation within medicinal chemistry .